Cas no 61313-43-7 (Benzonitrile, 4-amino-3,5-dinitro-)

Benzonitrile, 4-amino-3,5-dinitro- structure
61313-43-7 structure
Product Name:Benzonitrile, 4-amino-3,5-dinitro-
CAS No:61313-43-7
MF:C7H4N4O4
MW:208.131060600281
CID:484566
PubChem ID:21217844
Update Time:2025-04-19

Benzonitrile, 4-amino-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-amino-3,5-dinitro-
    • 4-amino-3,5-dinitrobenzonitrile
    • 61313-43-7
    • DTXSID20611415
    • RGRAGCMUYDRBKB-UHFFFAOYSA-N
    • SCHEMBL8409766
    • Inchi: 1S/C7H4N4O4/c8-3-4-1-5(10(12)13)7(9)6(2-4)11(14)15/h1-2H,9H2
    • InChI Key: RGRAGCMUYDRBKB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C#N)C=C(C=1N)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 208.02332
  • Monoisotopic Mass: 208.02325462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 136.09
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